molecular formula C16H13F3O3 B6411281 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% CAS No. 1261917-67-2

4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95%

Cat. No. B6411281
CAS RN: 1261917-67-2
M. Wt: 310.27 g/mol
InChI Key: KRWXTUSIWQWWJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% (4-MTA-95) is an organic compound belonging to the class of aromatic carboxylic acids. It is a white crystalline solid with a molecular weight of 316.34 g/mol and a melting point of 174–177 °C. 4-MTA-95 is a widely used reagent in organic synthesis and is also used in a variety of scientific research applications.

Mechanism of Action

The mechanism of action of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is not well understood. It is believed to act as a catalyst in the synthesis of organic compounds by promoting the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% are not well understood. In laboratory studies, 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% has been shown to have no toxic effects on cell cultures.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is its low cost and availability. It is a widely used reagent in organic synthesis and is also relatively easy to handle. The main limitation of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is its low reactivity. It is not as reactive as some other organic compounds, making it difficult to use in some laboratory experiments.

Future Directions

Future research should focus on understanding the mechanism of action of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% and its biochemical and physiological effects. Additionally, further research should be conducted to identify potential applications for 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% in the pharmaceutical and agrochemical industries. Finally, research should explore ways to increase the reactivity of 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% to make it more useful in laboratory experiments.

Synthesis Methods

4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is typically synthesized through a two-step process beginning with the reaction of 2-methoxy-5-trifluoromethylphenol with methylmagnesium chloride in tetrahydrofuran (THF) at 0°C. The product of this reaction is then reacted with benzoic acid in the presence of pyridine to form 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95%.

Scientific Research Applications

4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% is widely used in scientific research as a reagent for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has been used in the synthesis of the anti-cancer drug camptothecin and the antifungal drug itraconazole. 4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid, 95% has also been used in the synthesis of the anti-inflammatory drug celecoxib and the antidiabetic drug pioglitazone.

properties

IUPAC Name

4-[2-methoxy-5-(trifluoromethyl)phenyl]-3-methylbenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H13F3O3/c1-9-7-10(15(20)21)3-5-12(9)13-8-11(16(17,18)19)4-6-14(13)22-2/h3-8H,1-2H3,(H,20,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRWXTUSIWQWWJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)C(=O)O)C2=C(C=CC(=C2)C(F)(F)F)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H13F3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40692120
Record name 2'-Methoxy-2-methyl-5'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40692120
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

310.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(2-Methoxy-5-trifluoromethylphenyl)-3-methylbenzoic acid

CAS RN

1261917-67-2
Record name 2'-Methoxy-2-methyl-5'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40692120
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.